Cas no 104339-66-4 (Histatin 5 (Human))

Histatin 5 (Human) is a naturally occurring antimicrobial peptide found in human saliva, known for its potent antifungal and antibacterial properties. Comprising 24 amino acids, it exhibits broad-spectrum activity against pathogens such as Candida albicans, making it valuable for research in oral microbiology and immunology. Its mechanism involves disrupting microbial membranes and inhibiting vital cellular processes. Histatin 5 is highly stable and demonstrates low cytotoxicity, enhancing its potential for therapeutic applications. This peptide is supplied in lyophilized form, ensuring purity and consistency for experimental use. Its role in innate immunity and wound healing further underscores its significance in biomedical studies.
Histatin 5 (Human) structure
Histatin 5 (Human) structure
Product Name:Histatin 5 (Human)
CAS No:104339-66-4
MF:C133H195N51O33
MW:3036.29332280159
CID:844802
Update Time:2025-10-30

Histatin 5 (Human) Chemical and Physical Properties

Names and Identifiers

    • ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR
    • HISTATIN-5
    • Histatin 5
    • Histatin 5 (Human)
    • ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR: DSHAKRHHGYKRKFHEKHHSHRGY
    • DSHAKRHHGYKRKFHEKHHSHRGY
    • H-ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LYS-PHE-HIS-GLU-LYS-HIS-HIS-SER-HIS-ARG-GLY-TYR-OH
    • L-Asp-L-Ser-L-His-L-Ala-L-Lys-L-Arg-L-His-L-His-Gly-L-Tyr-L-Lys-L-Arg-L-Lys-L-Phe-L-His-L-Glu-L-Lys-L-His-L-His-L-Ser-L-His-L-Arg-Gly-L-Tyr-OH
    • ASP-SER-HIS-ALA-LYS-ARG-HIS-HIS-GLY-TYR-LYS-ARG-LY
    • Histatin 5【human parotid saliva】
    • HISTATIN 5, ≥97% (HPLC)
    • Inchi: 1S/C133H195N51O33/c1-71(164-120(206)96(46-76-54-146-65-158-76)181-128(214)103(62-185)183-110(196)84(138)52-108(193)194)109(195)167-86(18-5-9-35-134)113(199)172-91(24-15-41-154-133(143)144)118(204)178-99(49-79-57-149-68-161-79)125(211)176-95(45-75-53-145-64-157-75)112(198)156-60-105(189)165-93(43-73-25-29-82(187)30-26-73)121(207)173-87(19-6-10-36-135)114(200)171-90(23-14-40-153-132(141)142)115(201)169-88(20-7-11-37-136)116(202)175-94(42-72-16-3-2-4-17-72)122(208)179-97(47-77-55-147-66-159-77)124(210)174-92(33-34-107(191)192)119(205)170-89(21-8-12-38-137)117(203)177-100(50-80-58-150-69-162-80)126(212)180-101(51-81-59-151-70-163-81)127(213)184-104(63-186)129(215)182-98(48-78-56-148-67-160-78)123(209)168-85(22-13-39-152-131(139)140)111(197)155-61-106(190)166-102(130(216)217)44-74-27-31-83(188)32-28-74/h2-4,16-17,25-32,53-59,64-71,84-104,185-188H,5-15,18-24,33-52,60-63,134-138H2,1H3,(H,145,157)(H,146,158)(H,147,159)(H,148,160)(H,149,161)(H,150,162)(H,151,163)(H,155,197)(H,156,198)(H,164,206)(H,165,189)(H,166,190)(H,167,195)(H,168,209)(H,169,201)(H,170,205)(H,171,200)(H,172,199)(H,173,207)(H,174,210)(H,175,202)(H,176,211)(H,177,203)(H,178,204)(H,179,208)(H,180,212)(H,181,214)(H,182,215)(H,183,196)(H,184,213)(H,191,192)(H,193,194)(H,216,217)(H4,139,140,152)(H4,141,142,153)(H4,143,144,154)/t71-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,94-,95-,96-,97-,98-,99-,100-,101-,102-,103-,104-/m0/s1
    • InChI Key: KSXBMTJGDUPBBN-VPKNIDFUSA-N
    • SMILES: [C@H](C(=O)N[C@@H](CCC(=O)O)C(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)N[C@H](C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)NCC(=O)N[C@H](C(=O)O)CC1C=CC(O)=CC=1)CC1N=CNC=1)CC1N=CNC=1)CC1N=CNC=1)(NC(=O)[C@@H](NC(=O)[C@H](CCCCN)NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](NC(=O)CNC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@H](CCCNC(=N)N)NC(=O)[C@H](CCCCN)NC(=O)[C@H](C)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)[C@@H](N)CC(=O)O)CC1N=CNC=1)CC1N=CNC=1)CC1N=CNC=1)CC1C=CC(O)=CC=1)CC1=CC=CC=C1)CC1N=CNC=1

Computed Properties

  • Exact Mass: 3034.51000

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.0 g/cm3
  • Melting Point: No data available
  • Boiling Point: No data available
  • PSA: 1378.68000
  • LogP: 1.42620

Histatin 5 (Human) Security Information

Histatin 5 (Human) Pricemore >>

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Additional information on Histatin 5 (Human)

Histatin 5 (Human)

Histatin 5 (Human), also known by its CAS number 104339-66-4, is a peptide that plays a significant role in human biology, particularly in the context of oral health and immune response. This peptide is a member of the histatin family, which are histidine-rich cationic peptides found in human saliva and other secretory tissues. Histatins are known for their antimicrobial properties, making them crucial in maintaining the balance of oral microbiota and preventing infections.

The antimicrobial activity of Histatin 5 has been extensively studied, with recent research highlighting its effectiveness against a wide range of pathogens, including bacteria and fungi. For instance, studies have demonstrated that Histatin 5 exhibits potent activity against *Candida albicans*, a common cause of oral candidiasis. This makes it a promising candidate for therapeutic applications in the treatment of fungal infections, particularly in immunocompromised individuals.

One of the most fascinating aspects of Histatin 5 is its ability to modulate the immune response. Research has shown that it can recruit immune cells such as macrophages and dendritic cells to sites of infection, enhancing the body's defense mechanisms. This dual function—direct antimicrobial activity and immune modulation—positions Histatin 5 as a multifaceted agent with potential applications in both preventive and therapeutic settings.

In addition to its antimicrobial properties, Histatin 5 has been implicated in wound healing processes. Studies have shown that it promotes epithelial cell migration and proliferation, which are critical steps in the repair of damaged tissues. This finding has opened new avenues for exploring its use in topical treatments for oral ulcers and other mucosal injuries.

The molecular mechanisms underlying the activities of Histatin 5 are also an area of active research. Recent advancements in structural biology have provided insights into how this peptide interacts with microbial membranes and host cells. For example, studies using advanced imaging techniques have revealed that Histatin 5 forms pores in bacterial membranes, leading to cell death by disrupting membrane integrity.

Moreover, the potential of Histatin 5 as a drug delivery vehicle is being explored. Its ability to bind to negatively charged surfaces makes it a candidate for delivering therapeutic agents to specific sites within the body. This could be particularly useful in targeting infections localized to mucosal surfaces.

Despite its numerous potential applications, challenges remain in harnessing Histatin 5 for clinical use. Issues such as stability in physiological conditions and potential toxicity need to be addressed before it can be widely adopted as a therapeutic agent.

In conclusion, Histatin 5 (Human) with CAS number 104339-66-4 is a versatile peptide with significant implications for oral health and beyond. Its antimicrobial properties, immune-modulating effects, and wound-healing capabilities make it a subject of intense scientific interest. As research continues to uncover its full potential, Histatin 5 holds promise as a natural defense molecule with applications in medicine and beyond.

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